Cas no 36953-42-1 (3-Bromo-4-chloropyridine)

• Product Name: 3-Bromo-4-chloropyridine
• CAS No: 36953-42-1
• MF: C₅H₃BrClN
• MW: 192.441019296646
• MDL: MFCD00234008
• CID: 54654
• PubChem ID: 817696
• Update Time: 2025-06-15

3-Bromo-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloropyridine
• 3-Brom-4-chlor-pyridin
• 3-BroMo-4-chloridepyridine
• 3-bromo-4-chloro-pyridine
• 3-BroMo-4-chloropyridine 1GR
• 4-Chlor-3-brom-pyridin
• 4-CHLORO-3-BROMOPYRIDINE
• 5-bromo-4-chloropyridine
• bromo-3 chloro-4 pyridine
• PYRIDINE, 3-BROMO-4-CHLORO-
• 3-brom-2-chlorpyridin
• 3-Bromo-4-chloropyridine,
• KSC222G5J
• BCP22104
• STL557158
• SBB054249
• BBL103348
• 3-Bromo-4-chloropyridine, AldrichCPR
• AS04702
• AB05074
• N150
• BC002132
• AB0015580
• F
• QADXKWUCCGPQNR-UHFFFAOYSA-N
• AKOS005255034
• PS-4256
• CS-M3246
• 1812569-18-8
• FT-0639350
• A928103
• SCHEMBL360577
• AM20061878
• AC-160
• DTXSID00958133
• Pyridine,3-bromo-4-chloro-,hydrochloride(1:1)
• EN300-116572
• 36953-42-1
• MFCD00234008
• 3-Bromo-4-chloropyridine,98%
• DB-022331
• AC-907/34115034

• MDL： MFCD00234008
• Inchi： 1S/C5H3BrClN/c6-4-3-8-2-1-5(4)7/h1-3H
• InChI Key： QADXKWUCCGPQNR-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1Cl

Computed Properties

• Exact Mass: 190.91400
• Monoisotopic Mass: 190.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.7
• Melting Point: 31-34°C
• Boiling Point: 207.3℃ at 760 mmHg
• Flash Point: 207.3 °C at 760 mmHg
• Refractive Index: 1.58
• PSA: 12.89000
• LogP: 2.49750
• Solubility: Not available
• Vapor Pressure: No data available

3-Bromo-4-chloropyridine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264; P270; P301+P310; P321; P330; P405; P501
• Hazard Category Code： R20/22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at -20°C
• Risk Phrases：R20/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-4-chloropyridine

Recent Advances in the Application of 3-Bromo-4-chloropyridine (CAS: 36953-42-1) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-chloropyridine (CAS: 36953-42-1) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique reactivity and potential as a building block for drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Bromo-4-chloropyridine as a key intermediate in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized a palladium-catalyzed cross-coupling reaction to functionalize the pyridine ring, yielding compounds with nanomolar inhibitory activity against BTK, a target implicated in autoimmune diseases and B-cell malignancies. The study underscored the compound's role in enabling precise structural modifications critical for optimizing drug potency and selectivity.

In parallel, advancements in synthetic methodologies have expanded the utility of 3-Bromo-4-chloropyridine. A recent Organic Letters publication (2024) described a novel copper-mediated amination protocol that allows for the efficient introduction of nitrogen-containing substituents at the 4-position of the pyridine ring. This method offers improved yields and broader substrate scope compared to traditional approaches, facilitating the rapid generation of diverse chemical libraries for high-throughput screening campaigns.

Beyond its synthetic applications, 3-Bromo-4-chloropyridine has emerged as a valuable tool in chemical biology. A 2024 ACS Chemical Biology study employed this compound as a photoreactive probe to map protein-ligand interactions in cytochrome P450 enzymes. The bromine and chlorine substituents were found to enhance the compound's binding affinity while maintaining its photoreactivity, enabling the identification of novel allosteric sites through photoaffinity labeling experiments.

The antimicrobial potential of 3-Bromo-4-chloropyridine derivatives has also been a focus of recent investigations. Research published in European Journal of Medicinal Chemistry (2023) reported a series of 3-Bromo-4-chloropyridine-based compounds with potent activity against drug-resistant Staphylococcus aureus strains. Structure-activity relationship studies revealed that the halogen substituents play a crucial role in membrane penetration and target engagement, providing insights for the design of next-generation antibiotics.

From a safety and pharmacokinetic perspective, recent preclinical studies have evaluated the ADME (absorption, distribution, metabolism, and excretion) properties of 3-Bromo-4-chloropyridine-derived drug candidates. A 2024 Drug Metabolism and Disposition paper highlighted the compound's metabolic stability in human liver microsomes, with the chlorine atom at the 4-position conferring resistance to oxidative metabolism. These findings support its continued use as a privileged scaffold in medicinal chemistry.

In conclusion, 3-Bromo-4-chloropyridine (CAS: 36953-42-1) remains a highly valuable chemical entity in contemporary research, with recent studies expanding its applications across drug discovery, synthetic methodology development, and chemical biology tools. The compound's unique electronic properties and versatile reactivity profile continue to enable innovations in targeted therapeutics and mechanistic studies. Future research directions may focus on exploring its potential in covalent inhibitor design and as a scaffold for PROTAC (proteolysis targeting chimera) development.